2-(3-Carboxy-5-fluorophenyl)nicotinic acid, 95%

• IUPAC Name: 2-(3-carboxy-5-fluorophenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C13H8FNO4/c14-9-5-7(4-8(6-9)12(16)17)11-10(13(18)19)2-1-3-15-11/h1-6H,(H,16,17)(H,18,19)
• InChI Key: HAZASTSXSXZABB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)C2=CC(=CC(=C2)F)C(=O)O)C(=O)O
• Molecular Formula: C13H8FNO4
• DSSTOX Substance ID: DTXSID50687865
• Molecular Weight: 261.20 g/mol
• CAS RN: 1261891-35-3

Description

2-(3-Carboxy-5-fluorophenyl)nicotinic acid (2-CFPA) is a compound with a wide range of applications in scientific research. Its properties make it an ideal candidate for use in a variety of laboratory experiments and its potential for use in the development of new drugs is being explored.

Scientific Research Applications

2-(3-Carboxy-5-fluorophenyl)nicotinic acid, 95% has a wide range of applications in scientific research. It has been used in the study of the effects of drugs on the central nervous system, as well as in the study of the metabolism of drugs. It has also been used to study the effects of drugs on the cardiovascular system, as well as the effects of drugs on the respiratory system. Additionally, 2-(3-Carboxy-5-fluorophenyl)nicotinic acid, 95% has been used in the study of the effects of drugs on the immune system and the development of new drugs.

Mechanism of Action

2-(3-Carboxy-5-fluorophenyl)nicotinic acid, 95% acts as an agonist of the nicotinic acetylcholine receptor, which is involved in the regulation of neurotransmission in the central nervous system. It binds to the receptor, causing an increase in the release of acetylcholine, which leads to an increase in the activity of the receptor. This increase in activity leads to an increase in the activity of other neurotransmitters, such as dopamine, serotonin, and norepinephrine.
Biochemical and Physiological Effects
2-(3-Carboxy-5-fluorophenyl)nicotinic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the activity of the nicotinic acetylcholine receptor, resulting in an increase in the release of acetylcholine. This increase in acetylcholine release leads to an increase in the activity of other neurotransmitters, such as dopamine, serotonin, and norepinephrine. Additionally, 2-(3-Carboxy-5-fluorophenyl)nicotinic acid, 95% has been shown to increase the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine.

Advantages and Limitations for Lab Experiments

2-(3-Carboxy-5-fluorophenyl)nicotinic acid, 95% has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is relatively stable in solution. Additionally, it has a wide range of applications in scientific research and can be used to study the effects of drugs on the central nervous system, the cardiovascular system, the respiratory system, and the immune system. However, there are some limitations to its use in laboratory experiments. It is not as widely available as other compounds and its effects can be unpredictable.

Future Directions

2-(3-Carboxy-5-fluorophenyl)nicotinic acid, 95% has potential for use in the development of new drugs. It has been shown to have an effect on the activity of the nicotinic acetylcholine receptor, which could potentially be used to develop drugs to treat neurological disorders. Additionally, it could be used to develop drugs to treat cardiovascular disorders, respiratory disorders, and immune system disorders. Additionally, it could be used to study the effects of drugs on the central nervous system and to develop drugs to treat cognitive disorders. Furthermore, it could be used to study the metabolism of drugs and to develop drugs to treat metabolic disorders. Finally, it could be used to study the effects of drugs on the immune system and to develop drugs to treat autoimmune disorders.

Synthesis Methods

2-(3-Carboxy-5-fluorophenyl)nicotinic acid, 95% can be synthesized in several ways. The most common method is to react 2-chloro-5-fluorobenzaldehyde with sodium cyanide and acetic acid. This reaction results in the formation of 2-(3-carboxy-5-fluorophenyl)nicotinic acid. Other methods, such as the use of a Grignard reaction, can also be used to synthesize 2-(3-Carboxy-5-fluorophenyl)nicotinic acid, 95%.